Cas no 81377-20-0 (2,1,3-Benzoxadiazole-4-sulfonicacid, 7-chloro-)

• Product Name: 2,1,3-Benzoxadiazole-4-sulfonicacid, 7-chloro-
• CAS No: 81377-20-0
• MF: C₆H₃ClN₂O₄S
• MW: 234.617018938065
• CID: 728234
• PubChem ID: 133665
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole-4-sulfonicacid, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonicacid, 7-chloro-
• 7-chloro-4-sulfobenzoxadiazole
• DTXSID201001956
• Sbd-Cl
• 7-Chloro-4-benzofurazansulfonic acid
• SCHEMBL3193197
• 4-chloro-2,1,3-benzoxadiazole-7-sulfonic acid
• CS-0528967
• 81377-20-0
• 7-Chlorobenzo[c][1,2,5]oxadiazole-4-sulfonic acid
• 7-Chlorobenzo[c][1,2,5]oxadiazole-4-sulfonicacid
• 4-Benzofurazansulfonic acid, 7-chloro-
• 7-chloro-2,1,3-benzoxadiazole-4-sulfonic acid

• Inchi： 1S/C6H3ClN2O4S/c7-3-1-2-4(14(10,11)12)6-5(3)8-13-9-6/h1-2H,(H,10,11,12)
• InChI Key： YITNZTMNWIIAGA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=NON=2)S(=O)(=O)O

Computed Properties

• Exact Mass: 233.9502054g/mol
• Monoisotopic Mass: 233.9502054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.839
• Refractive Index: 1.668